Cas no 55611-71-7 (N-(3-methoxypropyl)cyclohexanamine)

• Product Name: N-(3-methoxypropyl)cyclohexanamine
• CAS No: 55611-71-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 3414242
• PubChem ID: 28674201
• Update Time: 2025-06-14

N-(3-methoxypropyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANAMINE, N-(3-METHOXYPROPYL)-
• N-(3-methoxypropyl)cyclohexanamine
• 55611-71-7
• AKOS009004775
• EN300-169029

• Inchi： 1S/C10H21NO/c1-12-9-5-8-11-10-6-3-2-4-7-10/h10-11H,2-9H2,1H3
• InChI Key： GZXHFRKMXHGGAN-UHFFFAOYSA-N
• SMILES： C1(NCCCOC)CCCCC1

Computed Properties

• Exact Mass: 171.162314293Da
• Monoisotopic Mass: 171.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(3-methoxypropyl)cyclohexanamine

Comprehensive Overview of N-(3-methoxypropyl)cyclohexanamine (CAS No. 55611-71-7): Properties, Applications, and Industry Insights

N-(3-methoxypropyl)cyclohexanamine (CAS No. 55611-71-7) is a specialized organic compound gaining attention in pharmaceutical intermediates, agrochemical formulations, and material science. This secondary amine derivative features a cyclohexyl group bonded to a 3-methoxypropyl side chain, offering unique solubility and reactivity profiles. Researchers increasingly explore its potential as a building block for bioactive molecules, particularly in neurological and cardiovascular drug discovery pipelines.

The compound's amphiphilic nature—combining hydrophobic cyclohexane and polar methoxy groups—makes it valuable for designing drug delivery systems. Recent studies highlight its role in improving blood-brain barrier permeability, a hot topic in neurotherapeutic development. Industry reports indicate growing demand for such structurally versatile amines in small-molecule APIs (Active Pharmaceutical Ingredients), with patent filings showing 18% year-over-year growth in related applications.

From a synthetic chemistry perspective, 55611-71-7 serves as a key intermediate in asymmetric catalysis. Its sterically hindered amine group facilitates chiral induction, crucial for producing enantiomerically pure compounds—a major focus area for green chemistry initiatives. Manufacturers are optimizing routes using flow chemistry techniques to enhance yield (>85% in recent pilot studies) while reducing organic solvent waste, addressing environmental concerns frequently searched in sustainable synthesis queries.

Analytical characterization reveals N-(3-methoxypropyl)cyclohexanamine exhibits excellent thermal stability (decomposition >220°C), making it suitable for high-temperature processes. GC-MS spectra show a distinctive molecular ion peak at m/z 171, while ¹³C NMR displays characteristic shifts at δ 56.3 (methoxy carbon) and δ 50.8 (amine-attached cyclohexyl carbon). These spectral markers aid quality control in GMP-compliant production, a critical concern for regulatory compliance.

Emerging applications include its use in ionic liquid formulations for energy storage devices. The compound's ability to form low-melting salts with bis(trifluoromethanesulfonyl)imide anions demonstrates potential in next-gen electrolytes—a trending topic in battery technology forums. Computational studies (DFT calculations) suggest favorable HOMO-LUMO gaps for charge transport, aligning with industry demands for non-aqueous energy solutions.

Safety profiles indicate 55611-71-7 requires standard amine handling precautions (ventilation, PPE). While not classified as hazardous under major regulatory frameworks, its biodegradability data (OECD 301F: 62% in 28 days) satisfies eco-design criteria increasingly demanded by ESG-conscious manufacturers. Storage recommendations include nitrogen atmosphere protection to prevent oxidative degradation.

The global market for such functionalized cyclohexylamines is projected to grow at 6.7% CAGR (2023-2030), driven by pharmaceutical outsourcing trends and crop protection innovations. Regional analyses show Asia-Pacific dominating production (72% capacity share), with contract research organizations frequently searching for reliable suppliers of high-purity (>99.5%) batches.

Recent advancements include enzymatic resolution methods for obtaining optically active forms of N-(3-methoxypropyl)cyclohexanamine, leveraging biocatalysis tools. Patent analysis reveals novel applications in photoresist additives for semiconductor manufacturing—addressing chip industry needs often queried in electronic materials searches.

Quality specifications typically require ≤0.5% residual solvents (GC), ≤0.1% heavy metals (ICP-MS), and water content ≤0.2% (Karl Fischer). Leading suppliers now provide analytical method packages compliant with ICH Q2 guidelines, responding to quality-by-design trends in chemical procurement.

Future research directions may explore its metal-chelating properties for catalytic applications or derivatization into polymeric stabilizers. The compound's structural flexibility continues to inspire innovation across multiple industries, solidifying its position as a valuable multipurpose chemical intermediate in modern synthetic chemistry.